2,4-Bis(4-ethynylphenyl)-6-phenyl-1,3,5-triazine

• CAS RN: 90995-77-0
• Molecular Formula: C25H15N3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2,4-bis(4-ethynylphenyl)-6-phenyl-1,3,5-triazine
• InChI: InChI=1S/C25H15N3/c1-3-18-10-14-21(15-11-18)24-26-23(20-8-6-5-7-9-20)27-25(28-24)22-16-12-19(4-2)13-17-22/h1-2,5-17H
• InChI Key: KZUTULZFXHVSFD-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2=NC(=NC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)C#C

Description

2,4-Bis(4-ethynylphenyl)-6-phenyl-1,3,5-triazine is a useful research compound. Its molecular formula is C25H15N3 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One mole of cyanuric chloride was treated with one mole of phenylmagnesium bromide as described in Step I of Example I. The product of this reaction (2.3 g, 0.01 mole) in 25 ml of tetrahydrofuran (THF) was added slowly to a refluxing solution of the Grignard reagent prepared from 1-(trimethylsilyl)-2-(4-bromophenyl)acetylene (0.03 moles) and magnesium (0.75 g). The solution was stirred overnight, filtered, and the solvent removed. To the residue which remained was added a solution of KOH (10.0 g) in water (5 ml), anhydrous ethanol (100 ml) and dioxane (100 ml). The resulting mixture was heated for 2.5 hours at 60° C., filtered, and the solvent removed. Chromatographic separation of the resulting residue yielded a yellow solid, 6-phenyl-2,4-bis(4-ethynylphenyl)-s-triazine, which melted at approximately 215° C. with rapid polymerization.